Cas no 76019-13-1 (5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline)

5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline is a tetrahydroisoquinoline derivative characterized by its dimethoxy substitution at the 5 and 8 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of alkaloids and pharmacologically active molecules. Its rigid tetracyclic structure and electron-rich aromatic system make it valuable for constructing complex heterocyclic frameworks. The dimethoxy groups enhance solubility in organic solvents, facilitating further functionalization. This compound is of interest in medicinal chemistry due to its potential as a precursor for bioactive agents targeting neurological and cardiovascular systems. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline structure

76019-13-1 structure

Product Name:5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline

CAS No:76019-13-1

MF:C₁₁H₁₅NO₂

MW:193.242303133011

MDL:MFCD09035473

CID:567409

PubChem ID:3086052

Update Time:2025-05-20

5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline
- isoquinoline, 1,2,3,4-tetrahydro-5,8-dimethoxy-
- 5,8‐DIMETHOXY‐1,2,3,4‐TETRAHYDROISOQUINOLINE
- CHEMBL284257
- MFCD09035473
- EN300-395850
- A865570
- SK&F 72223
- SCHEMBL6191941
- BDBM50026782
- 5,8-Dimethoxy-1,2,3,4-tetrahydro-isoquinoline
- DTXSID60226941
- 76019-13-1
- BDA01913
- AKOS004120306
- Skf 72223
- SK&F-72223
- DTXCID90149432
- MDL： MFCD09035473
- Inchi： 1S/C11H15NO2/c1-13-10-3-4-11(14-2)9-7-12-6-5-8(9)10/h3-4,12H,5-7H2,1-2H3
- InChI Key： XYFBJOKZCLYMEM-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(C2CNCCC=21)OC

Computed Properties

Exact Mass: 193.110278721g/mol
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 30.5Å²

5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144021-1g	5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline	76019-13-1	95%	1g	$729	2021-08-05
Alichem	A189007033-1g	5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline	76019-13-1	95%	1g	$653.12	2023-09-01
abcr	AB287500-1 g	5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline, 90%; .	76019-13-1	90%	1 g	€824.50	2023-07-20
Chemenu	CM144021-1g	5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline	76019-13-1	95%	1g	$***	2023-05-29
abcr	AB287500-250 mg	5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline, 90%; .	76019-13-1	90%	250 mg	€379.00	2023-07-20
abcr	AB287500-250mg	5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline, 90%; .	76019-13-1	90%	250mg	€379.00	2025-04-16
abcr	AB287500-1g	5,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline, 90%; .	76019-13-1	90%	1g	€824.50	2025-04-16
Enamine	EN300-395850-0.05g	5,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline	76019-13-1	94%	0.05g	$101.0	2023-03-02
Enamine	EN300-395850-0.1g	5,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline	76019-13-1	94%	0.1g	$152.0	2023-03-02
Enamine	EN300-395850-0.25g	5,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline	76019-13-1	94%	0.25g	$216.0	2023-03-02